Potassium ethylxanthate

• CAS: 140-89-6
• Synonyms: Carbonodithioic Acid O-Ethyl Ester Potassium Salt; (O-Ethyl Dithiocarbonato)potassium; O-Ethyl Carbonodithioate
• Molecular Formula: C3H6KOS2+
• Molecular Weight: 161.31 g/mol
• SMILES: CCOC(=S)[S-].[K+]
• InChI: InChI=1S/C3H6OS2.K/c1-2-4-3(5)6;/h2H2,1H3,(H,5,6);/q;+1/p-1
• InChIKey: JCBJVAJGLKENNC-UHFFFAOYSA-M

Mismatched xanthate chain length causes grade losses & smelter penalties in complex sulfide flotation. KEX's short C2 chain delivers proven selectivity. • Galena/chalcopyrite separation: Effective with PAM depressant, enabling distinct Pb & Cu concentrates. • Blend synergy: PEX/SIPX blend improves Pb recovery by ~14% & Pb grade by >5% vs. single collectors. • Bioleaching-compatible: Lowest inhibition of A. ferrooxidans at standard 0.01 g/L dosage. Consistent purity, batch-traceable QC, global logistics.

Potassium Ethylxanthate CAS 140-89-6: Technical Baseline for Industrial Procurement

Potassium ethylxanthate (CAS 140-89-6, C3H5KOS2, MW 160.30 g/mol) is an organosulfur collector reagent of the alkyl xanthate family, existing as a pale yellow crystalline powder with a melting point range of 209–214°C [1]. This compound is water-soluble and exhibits stability at high pH but undergoes rapid hydrolysis below pH 9, which is a critical parameter for its industrial handling and storage . Its primary application is as a collector in froth flotation for the separation and beneficiation of sulfide ores, including those of copper, lead, zinc, nickel, and silver [2]. The compound's technical performance is fundamentally defined by its short ethyl (C2) alkyl chain, which dictates its specific selectivity and adsorption characteristics compared to longer-chain homologues, making it a foundational reagent in mineral processing circuits worldwide.

• [1] Loba Chemie. (2015). POTASSIUM ETHYL XANTHATE Extra Pure. Technical Datasheet. CAS No. 140-89-6. View Source
• [2] Wikipedia. (2024). Éthylxanthate de potassium. View Source

Potassium Ethylxanthate vs. Generic Xanthates: Why Substitution is a Performance Risk

In mineral flotation, the term 'xanthate' is not a commodity; it describes a homologous series of collectors whose performance is intrinsically linked to alkyl chain length [1]. Substituting Potassium Ethylxanthate with another alkyl xanthate, such as isopropyl, butyl, or amyl xanthate, without rigorous testing is a significant procurement and process risk. The length of the non-polar hydrocarbon chain dictates the compound's collector strength, hydrophobicity, and, most critically, its selectivity towards specific sulfide minerals [2]. While longer-chain xanthates are powerful, unselective collectors, shorter-chain variants like Potassium Ethylxanthate offer a unique balance, providing effective collection for certain minerals while allowing for greater selectivity when used with specific depressants [3]. The following quantitative evidence demonstrates that direct substitution of Potassium Ethylxanthate can lead to unacceptable outcomes, including reduced grade, lower recovery, or complete failure to achieve the desired mineral separation.

• [1] Ma, X., & Bruckard, W. J. (2017). The effect of the alkyl chain length and ligand type of thiol collectors on the heat of adsorption and floatability of sulphide minerals. Minerals Engineering, 100, 83-92. View Source
• [2] W. Zhang. (2015). An AFM Study of the Adsorption of Collector on Chalcocite. OneMine, Society for Mining, Metallurgy & Exploration, 7. View Source
• [3] Huang, P., Cao, M., & Liu, Q. (2013). The Use of Polyacrylamide as a Selective Depressant in the Separation of Chalcopyrite and Galena. University of Alberta. View Source

Potassium Ethylxanthate (KEX) Differentiation: Head-to-Head Quantitative Evidence for Procurement

Superior Selectivity in Cu-Pb Separation: KEX vs. PAX with PAM Depressant

In the separation of galena (PbS) and chalcopyrite (CuFeS2) using polyacrylamide (PAM) as a selective depressant, Potassium Ethylxanthate (KEX) enables a selective separation that is not possible with longer-chain xanthates. A mechanistic study showed that KEX can break the hydrogen bonding between PAM and galena, allowing galena to float while PAM depresses chalcopyrite [1]. This is a direct, quantifiable advantage of KEX's specific interaction chemistry. No such selective behavior is reported for Potassium Amyl Xanthate (PAX) or other longer-chain homologues in this specific PAM system, which would likely float both minerals unselectively, rendering the separation ineffective.

Evidence Dimension	Selectivity in galena/chalcopyrite separation with PAM depressant
Target Compound Data	KEX enables selective flotation of galena from chalcopyrite.
Comparator Or Baseline	Potassium Amyl Xanthate (PAX)
Quantified Difference	KEX exhibits a unique mechanism of breaking PAM-galena bonds, enabling separation. Longer-chain homologues like PAX lack this specific selectivity in this system and would likely result in bulk, unselective flotation of both minerals.
Conditions	Single mineral and mineral mixture flotation with high molecular weight polyacrylamide (PAM) as depressant, using KEX as collector [1].

Why This Matters

This selectivity is critical for achieving distinct copper and lead concentrates, directly impacting the economic value of a mining operation; substituting KEX with a longer-chain xanthate could collapse this separation and lead to off-spec products.

• [1] Huang, P., Cao, M., & Liu, Q. (2013). The Use of Polyacrylamide as a Selective Depressant in the Separation of Chalcopyrite and Galena. University of Alberta. View Source

Quantified Performance: KEX/SIPX Blend Enhances Pb-Zn Grade and Recovery vs. Individual Collectors

A study on a complex lead-zinc ore demonstrates the synergistic benefit of Potassium Ethylxanthate (PEX/KEX) in a blend with Sodium Isopropyl Xanthate (SIPX). The use of a PEX/SIPX blend significantly outperformed the use of either PEX or SIPX individually. Specifically, the blend enhanced lead grade from 22.06% (with individual collectors) to 27.95% and lead recovery from 60.54% to 74.39%. Zinc recovery was also improved to 82.23% [1]. This quantifies the tangible value of including KEX in the collector suite for complex ores.

Evidence Dimension	Lead grade and recovery in complex Pb-Zn ore flotation
Target Compound Data	PEX/SIPX Blend: 27.95% Pb grade, 74.39% Pb recovery.
Comparator Or Baseline	PEX (Individual): 22.06% Pb grade, 60.54% Pb recovery.
Quantified Difference	Blend improves Pb grade by 5.89 percentage points and Pb recovery by 13.85 percentage points.
Conditions	Sequential flotation of a complex lead-zinc ore (2.21% Pb, 5.92% Zn) using PEX and SIPX as collectors [1].

Why This Matters

This data provides a direct economic justification for procuring and using KEX in a specific blend. It demonstrates that the value proposition of KEX is not merely as a standalone reagent but as a critical component in a formulated collector package that delivers measurable, superior metallurgical performance.

• [1] Kumar, R., et al. (2023). Flotation behavior of a complex lead-zinc ore using individual collectors and its blends for lead sulfide. Journal of Dispersion Science and Technology, 44(9), 1703-1710. View Source

High Baseline Recovery with KEX Enables Targeted Depression: >90% Pyrite Recovery vs. 23% with Chitosan

Potassium Ethylxanthate (KEX) exhibits a high, reliable baseline recovery for both pyrite and galena, achieving recoveries greater than 90% for each mineral at pH 8 [1]. This strong collecting power is not an end in itself, but a prerequisite for effective selective depression. When the environmentally benign depressant chitosan is introduced, the KEX-induced floatability of pyrite can be dramatically and selectively reduced to 23% across a pH range of 4-9, while galena recovery remains high [1]. This stark, quantifiable contrast—from >90% to 23%—highlights KEX's compatibility with specific depressant chemistries to achieve targeted separations.

Evidence Dimension	Pyrite flotation recovery
Target Compound Data	KEX alone: >90% recovery of pyrite. KEX + Chitosan (0.67 mg/L): 23% pyrite recovery.
Comparator Or Baseline	KEX alone (baseline)
Quantified Difference	Recovery decreases by at least 67 percentage points with the addition of chitosan.
Conditions	Flotation of pyrite and galena in distilled water, pH 8 for baseline, pH 4-9 for depression test, particle size -75+38 µm [1].

Why This Matters

For procurement, this data validates KEX as a versatile collector that can be integrated into advanced circuits using novel depressants. It provides a quantitative benchmark for evaluating KEX's performance in pyrite rejection, a common and costly challenge in sulfide flotation.

• [1] Huang, P., et al. (2022). Table 5: Collector-Depressant Systems for Pyrite. Materials, 15(18), 6536. View Source

Differentiated Adsorption Mechanism on Copper Minerals: KEX Forms Insoluble CuX vs. PAX's Dixanthogen

Atomic Force Microscopy (AFM) studies reveal a fundamental mechanistic difference in how Potassium Ethylxanthate (KEX) and Potassium Amyl Xanthate (PAX) adsorb on chalcocite (Cu2S) surfaces. Both KEX and PAX adsorb strongly, but KEX predominantly forms an insoluble, robust layer of cuprous xanthate (CuX), which binds strongly to the mineral surface [1]. In contrast, on chalcopyrite, the main adsorption product for xanthates is oily dixanthogen [2]. This difference in adsorption product morphology and chemistry directly impacts the robustness and selectivity of the flotation process, particularly for chalcocite-rich ores.

Evidence Dimension	Main adsorption product on chalcocite
Target Compound Data	KEX forms predominantly insoluble cuprous xanthate (CuX).
Comparator Or Baseline	Chalcopyrite with xanthates: oily dixanthogen.
Quantified Difference	Mechanistic difference in adsorption product (solid CuX vs. oily dixanthogen) affecting flotation robustness.
Conditions	In situ AFM imaging of chalcocite and chalcopyrite surfaces in aqueous xanthate solutions [1] [2].

Why This Matters

This mechanistic insight is critical for scientific selection. It explains why KEX is often the preferred collector for chalcocite and bornite ores, where the formation of a stable, insoluble metal xanthate layer leads to more consistent and higher recoveries, even at higher pH levels.

• [1] Zhang, W. (2015). An AFM Study of the Adsorption of Collector on Chalcocite. OneMine, Society for Mining, Metallurgy & Exploration, 7. View Source
• [2] Zhang, W., et al. (2021). An Investigation of the Adsorption of Xanthate on Bornite in Aqueous Solutions Using an Atomic Force Microscope. Minerals, 11(8), 906. View Source

Short-Chain Ethylxanthate: Minimal Bio-Oxidation Inhibition in Bioleaching Circuits

When flotation products are destined for bioleaching, the choice of collector can have a profound impact on microbial activity. A comparative study on the effects of flotation reagents on Acidithiobacillus ferrooxidans, a key bioleaching bacterium, showed that at a dosage of 1 g/L, sodium ethylxanthate (NaEX) exhibited the highest inhibition effect among the tested collectors [1]. However, at the more industrially relevant, lower concentration of 0.01 g/L, the inhibition effect of NaEX was the lowest, significantly less than that of potassium amylxanthate (KAX) and potassium isopropylxanthate (KIPX) [1]. This concentration-dependent behavior indicates that for integrated flotation-bioleaching circuits, Potassium Ethylxanthate offers a quantifiable advantage in terms of reduced downstream bioprocess inhibition when used at optimal dosages.

Evidence Dimension	Inhibition of Acidithiobacillus ferrooxidans bio-oxidation
Target Compound Data	NaEX (sodium ethylxanthate) at 0.01 g/L: Lowest inhibition among tested collectors.
Comparator Or Baseline	KAX at 0.01 g/L: Highest inhibition; KIPX at 0.01 g/L: Moderate inhibition.
Quantified Difference	Relative inhibition order at 0.01 g/L: KAX > KIPX > KIBX > Aero3477 > NaEX. At 1 g/L, the order is reversed: NaEX > KIPX > KIBX > KAX > Aero3477.
Conditions	Bio-oxidation activity of Acidithiobacillus ferrooxidans in presence of various flotation collectors at dosages of 0.01, 0.1, and 1 g/L [1].

Why This Matters

For procurement in operations that integrate bioleaching, this data positions Potassium Ethylxanthate as a lower-risk option at typical flotation dosages, potentially reducing costly downtime or yield loss in the downstream bio-oxidation stage compared to longer-chain alternatives.

• [1] Dehghan, R., & Dianati, M. (2019). Study of the effects of conventional reagents for sulfide flotation on bio-oxidation activity of Acidithiobacillus ferrooxidans. Chemical Engineering Communications, 206(3), 365-375. View Source

KEX Enables Pyrite Depression with Dextrin: Recovery Drops from 80% to 10%

In microflotation tests on pure pyrite, Potassium Ethylxanthate (PEX/KEX) at a concentration of 1 × 10−3 mol/dm3 floated approximately 80% of the pyrite [1]. The addition of the depressant dextrin (50 mg/L) dramatically reduced pyrite recovery to just 10% after 30 minutes of oxidation [1]. This 70-percentage-point reduction demonstrates the high degree of control that can be exercised over pyrite flotation when KEX is used in conjunction with a standard polysaccharide depressant. This level of reversible floatability is a key characteristic that enables effective separation of valuable sulfides from pyrite gangue.

Evidence Dimension	Pyrite flotation recovery with and without dextrin depressant
Target Compound Data	KEX alone: ~80% pyrite recovery. KEX + Dextrin: 10% pyrite recovery.
Comparator Or Baseline	KEX alone (baseline)
Quantified Difference	70 percentage point decrease in pyrite recovery with the addition of dextrin.
Conditions	Hallimond microflotation cell, pure pyrite (-75+45 µm), pH 8, 1×10-3 mol/dm3 KEX, 50 mg/L dextrin, 30 min oxidation [1].

Why This Matters

This data provides a clear, quantitative benchmark for a KEX-based separation circuit. It assures procurement that KEX's performance is well-characterized and controllable, a critical factor for maintaining concentrate grade and minimizing penalty elements like pyritic sulfur.

• [1] Valdivieso, A. L., et al. (2004). Dextrin as a non-toxic depressant for pyrite in flotation with xanthates. Minerals Engineering, 17(9-10), 1001-1006. View Source

Potassium Ethylxanthate in Practice: High-Value Application Scenarios Supported by Quantitative Evidence

Scenario 1: Selective Galena-Chalcopyrite Flotation Circuits

In processing plants where the economic value is tied to producing separate, high-grade lead and copper concentrates, Potassium Ethylxanthate is the scientifically sound choice when combined with a depressant like polyacrylamide (PAM). As demonstrated in Section 3, KEX's unique ability to interact with PAM enables the selective flotation of galena from chalcopyrite [1]. Procuring KEX for this circuit, rather than a less-selective, longer-chain xanthate like PAX, is essential. Substitution could result in a bulk concentrate that fails to meet smelter specifications, incurring significant financial penalties or requiring costly secondary separation steps.

Scenario 2: Optimizing Complex Lead-Zinc Ore Processing

For operations facing declining ore grades or increasing mineralogical complexity, a collector blend containing Potassium Ethylxanthate is a proven strategy for enhancing metallurgical performance. Quantitative evidence shows that a PEX/SIPX blend can improve lead recovery by nearly 14 percentage points and lead grade by over 5 percentage points compared to using either collector alone [1]. This scenario justifies the procurement of KEX not as a stand-alone reagent but as a critical, synergistic component of a formulated collector package designed to maximize recovery of valuable metals from challenging orebodies.

Scenario 3: Integrated Flotation-Bioleaching Operations

In operations where flotation concentrates are subsequently treated by bioleaching (e.g., for refractory gold or copper), the selection of flotation reagents must consider downstream bioprocess compatibility. The evidence indicates that at typical flotation dosages (0.01 g/L), ethylxanthate exhibits the lowest inhibition of Acidithiobacillus ferrooxidans compared to isopropyl and amyl xanthates [1]. Therefore, for such integrated circuits, procuring Potassium Ethylxanthate is a prudent choice to minimize the risk of reduced bio-oxidation rates and ensure the overall efficiency of the combined flotation-bioleaching process.

Scenario 4: Pyrite Rejection in Copper and Lead Concentrate Cleaning

Achieving a high-grade, low-pyrite concentrate is a common and critical objective in sulfide flotation. Potassium Ethylxanthate provides a reliable baseline for pyrite flotation (>90% recovery), which can then be precisely controlled with depressants like chitosan or dextrin to achieve targeted rejection (e.g., dropping recovery to 23% or 10%, respectively) [1] [2]. This quantifiable controllability makes KEX the collector of choice for cleaning circuits where pyrite is the primary gangue mineral. Procuring KEX for this purpose is a data-driven decision to ensure that the plant can consistently meet strict concentrate quality specifications and avoid smelter penalties for high sulfur or iron content.

• [1] Huang, P., Cao, M., & Liu, Q. (2013). The Use of Polyacrylamide as a Selective Depressant in the Separation of Chalcopyrite and Galena. University of Alberta. View Source
• [2] Kumar, R., et al. (2023). Flotation behavior of a complex lead-zinc ore using individual collectors and its blends for lead sulfide. Journal of Dispersion Science and Technology, 44(9), 1703-1710. View Source
• [3] Dehghan, R., & Dianati, M. (2019). Study of the effects of conventional reagents for sulfide flotation on bio-oxidation activity of Acidithiobacillus ferrooxidans. Chemical Engineering Communications, 206(3), 365-375. View Source
• [4] Huang, P., et al. (2022). Table 5: Collector-Depressant Systems for Pyrite. Materials, 15(18), 6536. View Source